Smolecule

Reliability Assessment & Statistical Comparison

Specifications & Pricing

performance in tank mixtures with broadleaf
herbicides

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Fluazifop-p-butyl

CAS No.: 79241-46-6
Cat. No.: S614044

Get Quote

Market Context and Key Herbicides

The table below summarizes the active ingredients and product examples relevant to tank mixture

discussions, based on current market and agricultural data.

Active Herbicide Group Example Product S
. . . Key Notes & Application Context

Ingredient (Site of Action) Names

Glyphosate Group 9 [3] Not specified in results  Dominant market share (67%); often

[1]1[2] used in herbicide-tolerant trait systems

[1].

2,4-D [2] [3] Group 4 [3] Gordon's Trimec, Common component in premixes; has
Southern Ag 2,4-D specific crop height restrictions for
Amine [2] application [3].

Glufosinate Group 10 [3] Liberty Ultra [3] Used in the E3 herbicide-tolerant trait

[1]1[3] package for soybeans [3].

Imazapyr [2] Not specified RM43 [2] Found in non-selective mixtures for

total vegetation control [2].
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Active Herbicide Group Example Product L.

. . . Key Notes & Application Context
Ingredient (Site of Action) Names
Quinclorac Not specified Quali-Pro Quinclorac Noted for effectiveness on crabgrass
[2] 75 DF [2] and other weeds [2].

Framework for Experimental Protocol Design

While explicit protocols were not found, the search results highlight critical factors you must control for and
document in any tank mixture performance experiment. The following workflow outlines the key

experimental design considerations.

(Design Tank Mix ExperimenD

(Herbicide Selection

* Site of Action Group
* Formulation Type

(Data Collection & Analysis)

Click to download full resolution via product page

The diagram above summarizes the core factors to consider. Here is more detail on each element, drawn

from the search results:

¢ Herbicide Selection and Resistance Management: The primary strategy for tank mixing is to
combine herbicides with different sites of action (Groups) to manage and prevent herbicide-
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resistant weeds [4]. You must consult the most recent Herbicide Classification Chart (e.g., from the
Take Action initiative) to correctly identify the groups of your selected herbicides [4].
e Critical Application Factors:

o Spray Water Quality: Hard water with high dissolved salts can reduce the efficacy of many
herbicides, particularly glufosinate (Group 10). Testing your water and adding conditioners like
ammonium sulfate (AMS) is essential [3].

o Carrier Volume and Coverage: For contact herbicides, coverage is critical. Research
demonstrates that increasing carrier volume from 10 gallons/acre to 20 gallons/acre can
dramatically improve control [3].

o Nozzles and Adjuvants: Always follow label instructions for approved nozzle types and
required adjuvants (e.g., methylated seed oil - MSO) to ensure legal application and maximum
efficacy [3].

¢ Environmental and Biological Conditions:

o Weed Size: Apply post-emergence herbicides when weeds are small (ideally under 3-4 inches).
Larger weeds are harder to control [3].

o Plant Growth Conditions: Herbicides are most effective on actively growing plants.
Applications during sunny, warm conditions (e.g., above 80°F) with good humidity often improve
performance [3].

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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